Cas no 61412-52-0 (hexadec-2-enylsuccinic acid)

• Product Name: hexadec-2-enylsuccinic acid
• CAS No: 61412-52-0
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 954461
• PubChem ID: 3017256
• Update Time: 2025-04-19

hexadec-2-enylsuccinic acid Chemical and Physical Properties

Names and Identifiers

• hexadec-2-enylsuccinic acid
• 2-hexadec-2-enylbutanedioic acid
• 2-[(2E)-hexadec-2-en-1-yl]butanedioic acid
• 2-hexadec-2-en-1-ylbutanedioic acid
• 2-(hexadec-2-en-1-yl)butanedioic acid
• 61412-52-0
• 2-(2-Hexadecen-1-yl)butanedioic acid
• DB-220760
• OEFYCSSKUNVOSE-UHFFFAOYSA-N
• NS00086967
• DTXSID301292104

• Inchi： 1S/C20H36O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20(23)24)17-19(21)22/h14-15,18H,2-13,16-17H2,1H3,(H,21,22)(H,23,24)
• InChI Key： OEFYCSSKUNVOSE-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC=CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 340.26148
• Monoisotopic Mass: 340.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids